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Compound of Interest

Compound Name: K00135

Cat. No.: B1673198

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal
of K00135 (CAS No. 869650-21-5), a potent and selective inhibitor of PIM kinases utilized in
cancer research. Adherence to these protocols is essential to ensure personal safety and
maintain a secure laboratory environment.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling K00135. The specific
requirements are based on the potential hazards associated with this compound.
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PPE Category Minimum Requirement Specifications

) Safety glasses with side Must comply with EN166 (EU)
Eye and Face Protection )
shields or goggles or NIOSH (US) standards.

Compatible with the solvents
Hand Protection Chemical-resistant gloves used to dissolve KO0135.

Inspect gloves prior to use.

] To be worn at all times in the
Body Protection Laboratory coat
laboratory.

A NIOSH-approved respirator
) ) Not required under normal use  may be necessary for handling
Respiratory Protection ) o . ]
with adequate ventilation large quantities or in case of

spills.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and
maintain the integrity of KO0135.

Handling Procedures:

e Engineering Controls: Handle K00135 in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

e Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
areas where K00135 is handled. Wash hands thoroughly after handling.

e Preventing Contamination: Keep the compound away from incompatible substances such as
strong oxidizing agents.

Storage Plan:

o Temperature: Store in a tightly sealed container in a dry and well-ventilated place. For long-
term storage, consult the manufacturer's recommendations, which may include refrigeration
or freezing.
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» Container: Use the original container or a suitable, clearly labeled replacement.

Disposal Plan

All waste containing K00135 must be treated as hazardous waste and disposed of in
accordance with local, state, and federal regulations.

Waste Disposal Steps:

e Segregation: Collect all KO0135 waste, including contaminated consumables (e.g., pipette
tips, gloves), in a designated and clearly labeled hazardous waste container.

o Containerization: Ensure the waste container is sealed and stored in a secure secondary
container.

» Professional Disposal: Arrange for disposal by a licensed hazardous waste management
company. Do not dispose of K0O0135 down the drain or in regular trash.

Experimental Workflow for Handling K00135

The following diagram outlines the standard workflow for safely handling K00135 in a
laboratory setting.
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Caption: Standard Operating Procedure for Handling KO0135.
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Logical Relationship of Safety Measures

This diagram illustrates the hierarchical relationship of safety controls when working with
K00135, from the most to the least effective.
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Caption: Hierarchy of Safety Controls for KO0135.

« To cite this document: BenchChem. [Essential Safety and Handling Guide for KO0135 (PIM
Kinase Inhibitor)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673198#personal-protective-equipment-for-
handling-k00135]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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